Cas no 2094426-12-5 (2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide)

• Product Name: 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide
• CAS No: 2094426-12-5
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 6370384
• PubChem ID: 121561129
• Update Time: 2025-10-17

2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide
• Z2194541227
• EN300-26594700
• 2094426-12-5
• AKOS033794549

• Inchi： 1S/C20H19ClN2O2/c1-12-7-6-8-14-11-16(19(21)23-18(12)14)20(24)22-13(2)15-9-4-5-10-17(15)25-3/h4-11,13H,1-3H3,(H,22,24)
• InChI Key： BMUAYJSIKQSPFT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=C(C)C2=N1)C(NC(C)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 354.1135055g/mol
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide

Comprehensive Overview of 2-Chloro-N-[1-(2-Methoxyphenyl)Ethyl]-8-Methylquinoline-3-Carboxamide (CAS No. 2094426-12-5)

The compound 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide (CAS No. 2094426-12-5) is a synthetic organic molecule with a unique structural framework. Its chemical structure combines a quinoline core with a methoxyphenyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. The presence of a chloro group at the 2-position and a methyl group at the 8-position of the quinoline ring enhances its potential for selective binding interactions, which is crucial for drug discovery and material science applications.

In recent years, researchers have focused on quinoline derivatives due to their broad biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide structure aligns with this trend, as its carboxamide moiety offers hydrogen-bonding capabilities, improving solubility and target affinity. This compound has garnered attention in medicinal chemistry forums, with queries like "quinoline-based drug candidates 2024" and "novel carboxamide derivatives for therapeutic use" reflecting its relevance in current scientific discourse.

The synthesis of CAS No. 2094426-12-5 typically involves multi-step organic reactions, including amidation and halogenation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. Notably, its lipophilicity (predicted by LogP values) and bioavailability are frequently discussed in ADME studies, addressing common search queries like "optimizing quinoline pharmacokinetics" and "impact of methoxy groups on drug metabolism."

Beyond pharmaceuticals, 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide has potential applications in material science, particularly in designing fluorescent probes or organic semiconductors. Its conjugated system allows for electron delocalization, a feature explored in studies tagged with keywords such as "quinoline-based OLED materials" and "small-molecule sensors." These interdisciplinary applications highlight its versatility, aligning with the growing demand for multifunctional compounds in both academia and industry.

Regulatory and safety assessments of this compound emphasize its non-hazardous profile under standard handling conditions. While it is not classified as a controlled substance, proper laboratory protocols (e.g., PPE usage) are recommended. Environmental persistence and eco-toxicity data remain areas of active research, responding to public concerns indexed under "green chemistry for heterocyclic compounds" and "sustainable synthetic routes."

In conclusion, CAS No. 2094426-12-5 represents a promising scaffold for diverse scientific endeavors. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its value in modern R&D. As search trends evolve, this compound continues to bridge gaps between therapeutic innovation and advanced material design, cementing its role in next-generation chemical solutions.